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Compound of Interest

Compound Name: 4,4'-Dihydroxyazobenzene

Cat. No.: B1221594

An In-depth Technical Guide to 4,4'-
Dihydroxyazobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,4'-Dihydroxyazobenzene, a
versatile organic compound with significant potential in various scientific and therapeutic fields.
This document details its chemical structure, physicochemical properties, synthesis protocols,
and biological activities, with a focus on its applications in research and drug development.

Chemical Structure and IUPAC Name

4,4'-Dihydroxyazobenzene is an aromatic azo compound characterized by two phenol rings
linked by a diazene (-N=N-) bridge. The hydroxyl groups are located at the para position of
each benzene ring, resulting in a symmetrical molecular structure.[1]

The standard IUPAC name for this compound is 4-[(4-hydroxyphenyl)diazenyl]phenol.[1][2]
Caption: Chemical structure of 4,4'-Dihydroxyazobenzene.

Physicochemical Properties

A summary of the key physicochemical properties of 4,4'-Dihydroxyazobenzene is presented
below.
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Property Value Reference

Molecular Formula C12H10N202 [1112]

Molecular Weight 214.22 g/mol [1]12]
Amber to brown to dark green

Appearance [3114]
powder/crystal

Melting Point 215 °C (with decomposition) [1114]
Soluble in most organic

Solubility solvents (e.g., Methanol, [4][5]

EtOH); Insoluble in water

Maximum Absorption (Amax)

360 nm (in EtOH)

[4]

SMILES Oclccc(N=Nc2ccc(O)cc2)ccl [11[3]
WKODVHZBYIBMOC-

InChl Key [1][2]
UHFFFAOYSA-N

CAS Number 2050-16-0 [1][2]

Biological Activity: Antimicrobial Properties

4,4'-Dihydroxyazobenzene (DHAB) has demonstrated notable in vitro antimicrobial and

antibiofilm activity against clinically relevant pathogens.[6] Its mechanism is believed to involve

the induction of oxidative stress and subsequent membrane damage in bacterial cells.[6]
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Organism Test Value Reference
Staphylococcus Minimal Inhibitory

) 64 mg/L [6]
aureus Concentration (MIC)
Minimal Bactericidal

_ 256 mg/L [6]
Concentration (MBC)
Staphylococcus Minimal Inhibitory
32 mg/L [6]

pseudintermedius

Concentration (MIC)

Minimal Bactericidal
Concentration (MBC)

64 mg/L

[6]

Experimental Protocols

Detailed methodologies for the synthesis of 4,4'-Dihydroxyazobenzene are provided below.

This method involves the diazotization of p-aminophenol followed by a coupling reaction with

phenol.[7]

Materials:

e p-Aminophenol

e 1 M Hydrochloric acid (HCI)

e Sodium nitrite (NaNO2)

¢ Methanol (CH3OH), pre-cooled

e Phenol

e 3 M Sodium hydroxide (NaOH)

e Concentrated HCI

Procedure:
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 Dissolve p-aminophenol (10.0 g, 91.64 mmol) in 200 mL of 1 M HCI solution. Cool the
solution to 0°C using an ice bath.[7]

e Prepare a solution of sodium nitrite (9.34 g, 109.8 mmol) in 150 mL of H20. Add this solution
to the p-aminophenol solution.[7]

e Add 200 mL of pre-cooled methanol to the diazotized solution and stir the mixture for 1 hour.

[7]

e Prepare a separate solution of phenol (8.62 g, 91.64 mmol) in 65 mL of 3 M agueous sodium
hydroxide.[7]

e Add the phenol solution drop-wise to the reaction mixture and continue stirring at room
temperature for 2 hours.[7]

* Remove methanol from the mixture by evaporation.

o Adjust the pH to <5 by adding concentrated HCI, which will cause the product to precipitate.
[7]

o Collect the precipitate by filtration, wash with H20, and recrystallize from an ethanol/water
mixture to yield pure 4,4'-Dihydroxyazobenzene.[7]

This alternative method utilizes p-nitrophenol as the starting material in a reaction with
potassium hydroxide.[8]

Materials:

p-Nitrophenol

Potassium hydroxide (KOH)

Water (H20)

Concentrated Hydrochloric acid (HCI)

Diethyl ether
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e Sodium sulfate (Na2S0a4)
» Ethanol (50% v/v aqueous solution)
Procedure:

¢ Create a mixture of KOH (25 g, 380 mmol), p-nitrophenol (5 g, 36 mmol), and 6 mL of water.
[8]

+ Heat the mixture to 120°C and let it stand for 1 hour.[8]

» Slowly increase the temperature to 195-200°C. A vigorous reaction will occur, forming a
brown, viscous liquid.[8]

 After the reaction is complete, dissolve the product in water.

 Acidify the resulting dark-red solution to pH 3 with concentrated HCL.[8]
o Extract the product from the acidified solution using diethyl ether.[8]

+ Combine the ether extracts and dry them over Na2SOa4 overnight.[3]

» Remove the ether by vacuum evaporation.

e Recrystallize the residue from a 50% (v/v) ethanol agueous solution to obtain yellow crystals
of 4,4'-Dihydroxyazobenzene.[S]

Method 2: Reduction

p-Nitrophenol + Heating Dissolution Acidification & e
4> (195-200°C) —> in Water —> Extraction (Ether) —> EEEVYSEUFEN N — 4,4'-Dihydroxyazobenzene

Method 1: Diazotization

p-Aminophenol + Diazotization Azo Coupling Acidification & e
—V (NaNO2, 0°C) — (Phenol, NaOH) — Precipitation —— IEEYSE LU — 4,4'-Dihydroxyazobenzene
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Click to download full resolution via product page

Caption: Generalized workflows for the synthesis of 4,4'-Dihydroxyazobenzene.

Key Chemical Properties and Mechanisms

A hallmark of azobenzene derivatives is their ability to undergo reversible photoisomerization.
[1] Upon exposure to UV light (around 360 nm), the stable trans isomer converts to the less
stable cis isomer. This process can be reversed by exposing the cis isomer to visible light or
through thermal relaxation. This light-responsive behavior makes it a valuable component for
developing photoresponsive materials, smart coatings, and controlled drug delivery systems.[1]

[9]

Trans Isomer
(More Stable)

UV Light (e.g., 360 nm)Visible Light or Heat (A)

Cis Isomer
(Less Stable)

Click to download full resolution via product page
Caption: Reversible photoisomerization of 4,4'-Dihydroxyazobenzene.

The antimicrobial effect of 4,4'-Dihydroxyazobenzene against staphylococci is attributed to its
ability to induce oxidative stress and compromise the bacterial cell membrane.[6]
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Caption: Proposed antimicrobial mechanism of 4,4'-Dihydroxyazobenzene.

Applications in Research and Development

The unique properties of 4,4'-Dihydroxyazobenzene make it a valuable molecule for various
applications:

e Drug Development: It serves as a lead compound for developing new antimicrobial and
antifungal agents, particularly against drug-resistant strains.[6]

o Smart Materials: Its photoresponsive nature is utilized in creating smart coatings, sensors,
and other materials that can change their properties in response to light.[1][9]

e Dye Industry: It is an important intermediate in the synthesis of various azo dyes.[1]

e Biochemical Research: The compound and its derivatives are used as biochemical probes to
study interactions between carbohydrates and proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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